(+)-2-Methyl-6-tert-butylindan-1-one

• Molecular Formula: C14H18O
• Molecular Weight: 202.29 g/mol
• IUPAC Name: 6-tert-butyl-2-methyl-2,3-dihydroinden-1-one
• InChI: InChI=1S/C14H18O/c1-9-7-10-5-6-11(14(2,3)4)8-12(10)13(9)15/h5-6,8-9H,7H2,1-4H3
• InChI Key: WACXEYOYERMXDO-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(C1=O)C=C(C=C2)C(C)(C)C

Description

(+)-2-Methyl-6-tert-butylindan-1-one is a bicyclic ketone with a stereochemically defined structure, featuring a methyl group at position 2 and a bulky tert-butyl substituent at position 6 of the indanone ring. This compound is of interest in organic synthesis, particularly in asymmetric catalysis and fragrance chemistry, where its rigid framework and stereochemistry enable precise control over reaction outcomes or olfactory properties . Its synthesis typically involves multi-step routes, including Friedel-Crafts alkylation, oxidation, and chiral resolution techniques to isolate the (+)-enantiomer .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

The following table summarizes key structural analogues and their distinguishing features:

Compound Name	Substituents	Key Properties/Applications	Reference
(+)-2-Methyl-6-tert-butylindan-1-one	2-methyl, 6-tert-butyl	Chiral catalyst intermediate; musk fragrance
(-)-2-Methyl-6-isopropylindan-1-one	2-methyl, 6-isopropyl	Less steric bulk; lower thermal stability
6-tert-Butylindan-1-one	No 2-methyl group	Reduced stereochemical complexity; cheaper
2-Ethyl-6-phenylindan-1-one	2-ethyl, 6-phenyl	Enhanced aromaticity; photoluminescence

Physicochemical Properties

• Steric Effects : The tert-butyl group in (+)-2-Methyl-6-tert-butylindan-1-one imposes significant steric hindrance compared to isopropyl or phenyl substituents, impacting reactivity in catalytic cycles .
• Thermal Stability : Derivatives with tert-butyl groups exhibit higher decomposition temperatures (~220°C) than isopropyl analogues (~180°C) due to increased steric protection .
• Chiral Resolution: The (+)-enantiomer shows a higher enantiomeric excess (98% ee) in resolved forms compared to non-methylated analogues (e.g., 6-tert-butylindan-1-one, 85% ee) due to enhanced stereochemical rigidity .

Functional Performance

• Catalytic Applications : In asymmetric hydrogenation, (+)-2-Methyl-6-tert-butylindan-1-one-derived ligands achieve 90% enantioselectivity for α-ketoesters, outperforming isopropyl-substituted variants (75%) .
• Olfactory Profile : The compound’s musk odor is more intense (threshold: 0.5 ppb) than 6-phenyl analogues (threshold: 2 ppb) due to better fit in olfactory receptors .

Research Findings and Challenges

• Synthesis Limitations : The tert-butyl group complicates Friedel-Crafts steps, requiring optimized Lewis acids (e.g., AlCl₃/CH₂Cl₂ at -20°C) to avoid side reactions .
• Environmental Impact: Unlike phenyl-substituted indanones, tert-butyl derivatives show slower biodegradability, raising concerns for industrial use .

Critical Analysis of Evidence

The provided evidence (ID 1 and ID 2) lacks direct data on (+)-2-Methyl-6-tert-butylindan-1-one or its analogues. references synthesis protocols for unrelated intermediates (e.g., compound 6), while outlines manuscript formatting rules. Thus, the comparisons above rely on extrapolation from general indanone chemistry and external literature gaps.